Cas no 46187-50-2 (Ctk1C7527)

Ctk1C7527 structure
Ctk1C7527 structure
Product Name:Ctk1C7527
CAS No:46187-50-2
MF:C8H13N3O2
MW:183.207721471786
CID:2828219
PubChem ID:12212762
Update Time:2025-04-21

Ctk1C7527 Chemical and Physical Properties

Names and Identifiers

    • 1-(3-aminopropyl)thymine
    • DTXSID50480696
    • DTXCID90431506
    • CTK1C7527
    • 46187-50-2
    • AKOS014777518
    • SCHEMBL20743084
    • Ctk1C7527
    • Inchi: 1S/C8H13N3O2/c1-6-5-11(4-2-3-9)8(13)10-7(6)12/h5H,2-4,9H2,1H3,(H,10,12,13)
    • InChI Key: JGTDISSMXSNIBO-UHFFFAOYSA-N
    • SMILES: O=C1NC(C(C)=CN1CCCN)=O

Computed Properties

  • Exact Mass: 183.100776666Da
  • Monoisotopic Mass: 183.100776666Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 75.4Ų
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